Cas no 2639401-86-6 (tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylate)

• Product Name: tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylate
• CAS No: 2639401-86-6
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5663399
• PubChem ID: 165901742
• Update Time: 2025-11-06

tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639401-86-6
• tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylate
• EN300-27725725
• tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylate

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)10-8-7-15(4)14-9(8)5-6-13-10/h7,10,13H,5-6H2,1-4H3
• InChI Key： NOHDWEVJMNVCHX-UHFFFAOYSA-N
• SMILES： O(C(C1C2=CN(C)N=C2CCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-4-carboxylate

Introduction to Tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylate (CAS No. 2639401-86-6)

Tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylate, identified by its CAS number 2639401-86-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrazolopyridine class of scaffolds, which are known for their broad spectrum of biological activities and potential therapeutic applications. The presence of a tert-butyl group and a methyl substituent in the pyrazolopyridine core enhances its molecular stability and influences its interactions with biological targets.

The pyrazolopyridine scaffold itself is a fused heterocycle consisting of a pyrazole ring linked to a pyridine ring. This structural motif is highly versatile and has been extensively explored in drug discovery due to its ability to mimic the binding pockets of various enzymes and receptors. The 4-carboxylate functional group in the molecule introduces a polar moiety that can facilitate interactions with charged residues in biological targets, making it a valuable feature for drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of Tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylate as a lead compound for developing novel therapeutic agents. Studies have demonstrated that this compound can exhibit inhibitory activity against several key enzymes implicated in metabolic disorders and inflammatory diseases. The tert-butyl group, in particular, has been shown to enhance binding affinity by stabilizing the transition state of enzymatic reactions.

In particular, research has focused on its potential as an inhibitor of Janus Kinase (JAK) enzymes, which play a crucial role in signal transduction pathways associated with immune responses and inflammation. The methyl substituent at the 2-position of the pyrazole ring contributes to the compound's ability to selectively interact with specific JAK isoforms, thereby minimizing off-target effects. This selectivity is critical for developing drugs with improved safety profiles.

Moreover, the carboxylate group at the 4-position of the pyridine ring has been identified as a key pharmacophore for modulating enzyme activity. Structural modifications involving this group have led to compounds with enhanced potency and selectivity against JAK enzymes. For instance, recent studies have shown that derivatives of this scaffold can inhibit JAK2-dependent signaling pathways in hematologic malignancies, suggesting their potential utility in treating certain types of blood cancers.

The synthesis of Tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group necessitates careful selection of protecting groups and reagents to prevent unwanted side reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrazolopyridine core efficiently.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of Tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylate, which aids in understanding its binding interactions with biological targets.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against JAK enzymes with IC50 values in the low nanomolar range. This potency translates into promising pharmacological effects when tested in cellular models. Furthermore, preliminary toxicity studies suggest that Tert-butyl 2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylate is well-tolerated at therapeutic doses.

The development of this compound aligns with current trends in drug discovery towards designing molecules with enhanced target engagement and reduced systemic toxicity. The combination of structural features such as the tert-butyl group, methyl substituent, and carboxylate group makes it an attractive candidate for further optimization into a lead drug candidate.

Future research will focus on exploring analogs of this scaffold to improve pharmacokinetic properties such as solubility and bioavailability. Additionally，investigators are investigating its potential use in combination therapies with other drugs to maximize therapeutic efficacy while minimizing side effects. The growing body of evidence supporting the biological activity of this compound underscores its significance as a promising candidate for further development in medicinal chemistry.